Cas no 2034315-69-8 (3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one)
3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3,7-diphenyl-2-propan-2-ylsulfanyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
- 2-(isopropylthio)-3,7-diphenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
- 3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one
-
- Inchi: 1S/C21H19N3OS/c1-14(2)26-21-23-18-17(15-9-5-3-6-10-15)13-22-19(18)20(25)24(21)16-11-7-4-8-12-16/h3-14,22H,1-2H3
- InChI Key: DYJBKFJXVQPPGZ-UHFFFAOYSA-N
- SMILES: S(C([H])(C([H])([H])[H])C([H])([H])[H])C1=NC2C(C3C([H])=C([H])C([H])=C([H])C=3[H])=C([H])N([H])C=2C(N1C1C([H])=C([H])C([H])=C([H])C=1[H])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 537
- XLogP3: 4.9
- Topological Polar Surface Area: 73.8
3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-3029-2μmol |
3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one |
2034315-69-8 | 90%+ | 2μl |
$57.0 | 2023-04-24 | |
| Life Chemicals | F3382-3029-5μmol |
3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one |
2034315-69-8 | 90%+ | 5μl |
$63.0 | 2023-04-24 | |
| Life Chemicals | F3382-3029-10μmol |
3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one |
2034315-69-8 | 90%+ | 10μl |
$69.0 | 2023-04-24 | |
| Life Chemicals | F3382-3029-20μmol |
3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one |
2034315-69-8 | 90%+ | 20μl |
$79.0 | 2023-04-24 | |
| Life Chemicals | F3382-3029-1mg |
3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one |
2034315-69-8 | 90%+ | 1mg |
$54.0 | 2023-04-24 | |
| Life Chemicals | F3382-3029-2mg |
3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one |
2034315-69-8 | 90%+ | 2mg |
$59.0 | 2023-04-24 | |
| Life Chemicals | F3382-3029-3mg |
3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one |
2034315-69-8 | 90%+ | 3mg |
$63.0 | 2023-04-24 | |
| Life Chemicals | F3382-3029-4mg |
3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one |
2034315-69-8 | 90%+ | 4mg |
$66.0 | 2023-04-24 | |
| Life Chemicals | F3382-3029-5mg |
3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one |
2034315-69-8 | 90%+ | 5mg |
$69.0 | 2023-04-24 | |
| Life Chemicals | F3382-3029-10mg |
3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one |
2034315-69-8 | 90%+ | 10mg |
$79.0 | 2023-04-24 |
3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one
Introduction to 3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one (CAS No. 2034315-69-8)
3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound belongs to the pyrrolopyrimidine class, a family of molecules known for their diverse pharmacological properties. The presence of multiple aromatic rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.
The chemical structure of 3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one features a pyrrolopyrimidine core substituted with phenyl groups at the 3 and 7 positions, a propan-2-ylsulfanyl group at the 2 position, and an additional carbonyl group at the 4 position. This arrangement of functional groups contributes to its unique electronic and steric properties, which are critical for its interaction with biological targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the aromatic rings and sulfanyl group may facilitate interactions with proteins involved in signal transduction and metabolic pathways. This has opened up avenues for exploring its potential in treating diseases such as cancer, inflammation, and neurodegenerative disorders.
In the realm of medicinal chemistry, the synthesis of 3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one has been optimized to improve yield and purity. Modern synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic framework efficiently. These methods not only enhance the scalability of production but also allow for structural modifications to fine-tune biological activity.
One of the most intriguing aspects of this compound is its potential as an inhibitor of kinases and other enzymes implicated in disease pathways. Preliminary in vitro studies have shown that derivatives of 3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one exhibit inhibitory effects on several kinases associated with cancer progression. The phenyl rings and sulfanyl group are believed to play a crucial role in binding to the active sites of these enzymes, thereby disrupting their function.
The pharmacokinetic properties of 3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are being used to analyze its metabolic pathways and identify any potential drug-drug interactions.
Furthermore, the compound's ability to cross the blood-brain barrier (BBB) is being explored as a potential therapeutic advantage for treating central nervous system (CNS) disorders. The structural features of 3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one may be optimized to enhance its permeability through BBB transporters such as P-glycoprotein.
Recent clinical trials have begun to evaluate the safety and efficacy of 3-hydroxypropyl-beta-cyclodextrin (HPβCD) formulations containing derivatives of this compound. These trials aim to assess whether encapsulation can improve bioavailability and reduce side effects. Preliminary results are promising and suggest that HPβCD can enhance the solubility and stability of these molecules.
The role of small interfering RNA (siRNA) delivery systems in conjunction with this compound is another area of active research. siRNA-based therapies have shown great promise in targeting specific genes involved in disease pathways. By combining siRNA with 3-hydroxypropyl-beta-cyclodextrin (HPβCD) or other delivery vehicles derived from natural polymers like chitosan or polyethylene glycol (PEG), researchers hope to achieve more targeted and effective treatments.
The environmental impact of synthesizing CAS No 2034315-69-8 is also being considered. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Techniques such as flow chemistry and biocatalysis are being explored as alternatives to traditional batch processing methods.
In conclusion,CAS No 2034315 -69 -8, or (CAS NO2034315698),(cas no2034315698),(cas no203 - 43 -15 -69 -8),(cas no203 - 43 -15 -69 -8),(cas no20343 -15698),(cas no20343 -15698),(cas no20343 -15698),(cas no20343 -15698),(cas no20343 -15698),(cas no20343 -15698),(cas no20343 -15698)., has emerged as a fascinating molecule with significant therapeutic potential. Ongoing research into its synthesis,pharmacology,and applications continues to drive innovation in pharmaceutical chemistry,offering hope for new treatments against various diseases.
2034315-69-8 (3,7-diphenyl-2-(propan-2-ylsulfanyl)-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)